Cas no 653605-14-2 (Sulfuric acid, phenyl 2,2,2-trichloroethyl ester)
653605-14-2 structure
Product Name:Sulfuric acid, phenyl 2,2,2-trichloroethyl ester
CAS No:653605-14-2
MF:C8H7Cl3O4S
MW:305.562778711319
CID:399589
PubChem ID:71376001
Update Time:2025-04-19
Sulfuric acid, phenyl 2,2,2-trichloroethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Sulfuric acid, phenyl 2,2,2-trichloroethyl ester
- phenyl 2,2,2-trichloroethyl sulfate
- 653605-14-2
- DTXSID50798723
-
- Inchi: 1S/C8H7Cl3O4S/c9-8(10,11)6-14-16(12,13)15-7-4-2-1-3-5-7/h1-5H,6H2
- InChI Key: UAGOTNIBMAOPEM-UHFFFAOYSA-N
- SMILES: ClC(COS(=O)(=O)OC1C=CC=CC=1)(Cl)Cl
Computed Properties
- Exact Mass: 303.91321
- Monoisotopic Mass: 303.913063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 61Ų
Experimental Properties
- PSA: 52.6
Sulfuric acid, phenyl 2,2,2-trichloroethyl ester Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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